Cas no 870703-81-4 (3-(Thiophen-3-yl)benzonitrile)

• Product Name: 3-(Thiophen-3-yl)benzonitrile
• CAS No: 870703-81-4
• MF: C₁₁H₇NS
• MW: 185.244981050491
• MDL: MFCD06409245
• CID: 1090452
• PubChem ID: 24883468
• Update Time: 2025-04-20

3-(Thiophen-3-yl)benzonitrile Chemical and Physical Properties

Names and Identifiers

• 3-(Thiophen-3-yl)benzonitrile
• 3-(3-Thienyl)benzonitrile
• 3-(3-THIENYL)BEZONITRILE
• 3-thiophen-3-ylbenzonitrile
• 3-Thiophen-3-yl-benzonitrile
• BM489
• BB 0222693
• SCHEMBL13210269
• 870703-81-4
• AKOS004114089
• DTXSID30399656
• MFCD06409245
• 3-(3-Thienyl)benzonitrile, 97%
• DTXCID60350513

• MDL： MFCD06409245
• Inchi： 1S/C11H7NS/c12-7-9-2-1-3-10(6-9)11-4-5-13-8-11/h1-6,8H
• InChI Key： MKZPBPRNMKZQIT-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1C=CC=C(C#N)C=1

Computed Properties

• Exact Mass: 185.03000
• Monoisotopic Mass: 185.03
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 52A^2
• XLogP3: 2.9

Experimental Properties

• Density: 1.23
• Melting Point: 48-52 °C (lit.)
• Boiling Point: 297.7°C at 760 mmHg
• Flash Point: Degrees Fahrenheit:>230°F
  Degrees Celsius:>110°C
  
• Refractive Index: 1.639
• PSA: 52.03000
• LogP: 3.28678

3-(Thiophen-3-yl)benzonitrile Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H301-H315-H318-H335
• Warning Statement： P261-P280-P301+P310-P305+P351+P338
• Hazardous Material transportation number：UN 2811 6.1/PG 3
• WGK Germany：3
• Hazard Category Code： 22-37/38-41
• Safety Instruction： S26; S36/37/39
• Hazardous Material Identification：
• Risk Phrases：R22; R37/38; R41

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzonitriles